Cas no 2870643-89-1 (1,2-Piperidinedicarboxylic acid, 6-(2,2,2-trifluoroethyl)-, 1-(phenylmethyl) ester )

• Product Name: 1,2-Piperidinedicarboxylic acid, 6-(2,2,2-trifluoroethyl)-, 1-(phenylmethyl) ester
• CAS No: 2870643-89-1
• MF: C₁₆H₁₈F₃NO₄
• MW: 345.313635349274
• CID: 5563247
• Update Time: 2025-05-19

1,2-Piperidinedicarboxylic acid, 6-(2,2,2-trifluoroethyl)-, 1-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylmethyl) 6-(2,2,2-trifluoroethyl)-1,2-piperidinedicarboxylate (ACI)
• 1,2-Piperidinedicarboxylic acid, 6-(2,2,2-trifluoroethyl)-, 1-(phenylmethyl) ester

• Inchi： 1S/C16H18F3NO4/c17-16(18,19)9-12-7-4-8-13(14(21)22)20(12)15(23)24-10-11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-10H2,(H,21,22)
• InChI Key： OITHFUHGBWXWMF-UHFFFAOYSA-N
• SMILES： O=C(N1C(CC(F)(F)F)CCCC1C(O)=O)OCC1C=CC=CC=1

Additional information on 1,2-Piperidinedicarboxylic acid, 6-(2,2,2-trifluoroethyl)-, 1-(phenylmethyl) ester

1,2-Piperidinedicarboxylic Acid, 6-(2,2,2-Trifluoroethyl)-, 1-(Phenylmethyl) Ester

The compound 1,2-Piperidinedicarboxylic acid, 6-(2,2,2-trifluoroethyl)-, 1-(phenylmethyl) ester (CAS No. 2870643-89-1) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule includes a piperidine ring substituted with a trifluoroethyl group at the 6-position and a phenylmethyl ester group at the 1-position. These substituents contribute to its distinct physical and chemical properties.

Recent studies have highlighted the importance of piperidine derivatives in drug design due to their ability to modulate various biological pathways. The trifluoroethyl group in this compound introduces electron-withdrawing effects, which can enhance the molecule's stability and reactivity. Additionally, the phenylmethyl ester group adds hydrophobicity and potentially improves bioavailability when used in pharmaceutical formulations.

One of the most promising applications of 1,2-Piperidinedicarboxylic acid derivatives is in the field of medicinal chemistry. Researchers have explored its potential as a precursor for developing bioactive compounds targeting specific therapeutic areas such as inflammation, pain management, and neurodegenerative diseases. The presence of electron-withdrawing groups like the trifluoroethyl moiety has been shown to influence the pharmacokinetic profiles of such compounds.

Moreover, advancements in synthetic chemistry have enabled more efficient methods for synthesizing this compound. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process. These methods not only improve yield but also reduce reaction times and environmental impact.

In terms of structural analysis, computational chemistry tools like molecular docking and quantum mechanics have provided deeper insights into the interactions between this compound and potential biological targets. For instance, studies using molecular dynamics simulations have revealed that the trifluoroethyl group plays a critical role in stabilizing specific conformations necessary for binding to target proteins.

The phenylmethyl ester group also contributes to the molecule's solubility properties. This feature is particularly advantageous in drug delivery systems where controlled release is desired. Researchers are currently investigating its use in polymeric drug delivery vehicles to enhance therapeutic efficacy while minimizing side effects.

Another area of interest is the evaluation of this compound's environmental fate and toxicity. As regulatory agencies increasingly emphasize green chemistry principles, understanding how such compounds degrade in natural environments is crucial. Preliminary studies suggest that under aerobic conditions, the trifluoroethyl group undergoes limited degradation due to its strong carbon-fluorine bonds.

In conclusion, 1,2-Piperidinedicarboxylic acid, 6-(2,2,2-trifluoroethyl)-, 1-(phenylmethyl) ester represents a valuable compound with diverse applications across multiple disciplines. Its unique structure offers opportunities for innovation in drug development and material science while posing interesting challenges for chemists aiming to optimize its synthesis and application.